Sorocein A

• CAS RN: 137460-77-6
• Molecular Formula: C39H34O8
• Molecular Weight: 630.7 g/mol
• IUPAC Name: 17-[(E)-2-(2,4-dihydroxyphenyl)ethenyl]-1-(5-hydroxy-2,2-dimethylchromen-8-yl)-11-methyl-2,20-dioxapentacyclo[11.7.1.03,8.09,21.014,19]henicosa-3(8),4,6,11,14,16,18-heptaene-5,15-diol
• InChI: InChI=1S/C39H34O8/c1-20-14-27-25-9-8-24(41)19-33(25)45-39(29-10-11-30(42)26-12-13-38(2,3)47-37(26)29)36(27)28(15-20)35-32(44)16-21(17-34(35)46-39)4-5-22-6-7-23(40)18-31(22)43/h4-13,15-19,27-28,36,40-44H,14H2,1-3H3/b5-4+
• InChI Key: YSIMPAVIBIIDOC-SNAWJCMRSA-N
• Isomeric SMILES: CC1=CC2C3C(C1)C4=C(C=C(C=C4)O)OC3(OC5=CC(=CC(=C25)O)/C=C/C6=C(C=C(C=C6)O)O)C7=C8C(=C(C=C7)O)C=CC(O8)(C)C
• SMILES: CC1=CC2C3C(C1)C4=C(C=C(C=C4)O)OC3(OC5=CC(=CC(=C25)O)C=CC6=C(C=C(C=C6)O)O)C7=C8C(=C(C=C7)O)C=CC(O8)(C)C
• synonyms: sorocein A

Description

Sorocein A is a chemical compound that has recently gained attention in scientific research due to its potential therapeutic properties. It is a natural product that is isolated from a marine sponge, Sorocea species. Sorocein A has been found to possess various biological activities, including anti-inflammatory, anticancer, and antioxidant properties.

Mechanism Of Action

The mechanism of action of Sorocein A is not fully understood. However, it has been proposed that it exerts its biological activities by modulating various cellular signaling pathways. Sorocein A has been shown to inhibit the activity of NF-κB, a transcription factor that plays a crucial role in inflammation and cancer. It has also been found to activate the Nrf2 pathway, which is involved in antioxidant defense.
Biochemical and Physiological Effects
Sorocein A has been found to possess various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Sorocein A has also been found to induce apoptosis, a process of programmed cell death, in cancer cells. It has been shown to increase the activity of antioxidant enzymes, such as catalase and superoxide dismutase.

Advantages And Limitations For Lab Experiments

Sorocein A has several advantages and limitations for lab experiments. One of the advantages is its potent biological activity, which makes it an attractive target for drug development. However, the low yield of Sorocein A from the natural source makes it challenging to obtain sufficient amounts for research purposes. Additionally, the complex synthesis process and the high cost of the starting materials make it challenging to produce Sorocein A in large quantities.

Future Directions

There are several future directions for the research on Sorocein A. One of the directions is to investigate its potential as a therapeutic agent for various diseases, such as cancer and inflammatory diseases. Another direction is to study its mechanism of action in more detail to understand how it exerts its biological activities. Additionally, further research is needed to optimize the synthesis method of Sorocein A to obtain higher yields and reduce the cost of production.
Conclusion
Sorocein A is a natural product that has gained attention in scientific research due to its potential therapeutic properties. It has been found to possess various biological activities, including anti-inflammatory, anticancer, and antioxidant properties. Sorocein A has been shown to inhibit the growth of various cancer cells and reduce inflammation in animal models of inflammatory diseases. The complex synthesis process and the low yield of Sorocein A from the natural source make it challenging to obtain sufficient amounts for research purposes. However, the potent biological activity of Sorocein A makes it an attractive target for drug development. Further research is needed to investigate its potential as a therapeutic agent for various diseases and optimize the synthesis method to reduce the cost of production.

Scientific Research Applications

Sorocein A has been extensively studied for its potential therapeutic properties. It has been found to possess various biological activities, including anti-inflammatory, anticancer, and antioxidant properties. Sorocein A has been shown to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. It has also been found to reduce inflammation in animal models of inflammatory diseases, such as rheumatoid arthritis.